trans-3-Hydroxy-4-methylpiperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S,4R)-3-hydroxy-4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-8-5-6-12(7-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key: ADHBFIMXBSFQLJ-RKDXNWHRSA-N
• Canonical SMILES: CC1CCN(CC1O)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1CCN(C[C@H]1O)C(=O)OC(C)(C)C
• Molecular Formula: C11H21NO3
• DSSTOX Substance ID: DTXSID501149638
• Molecular Weight: 215.29 g/mol
• CAS RN: 374794-75-9

Description

Trans-3-Hydroxy-4-methylpiperidine-1-carboxylic acid tert-butyl ester (THMP-tBu) is an organic compound that is widely used in organic chemistry and biochemistry. It is a versatile compound with many applications in scientific research and laboratory experiments. THMP-tBu has been studied extensively due to its unique chemical and physical properties.

Scientific Research Applications

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

In another study, a preparation of t-butyl esters of Nα-protected amino acid is described that proceeds from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. The method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

• Pharmaceutical Synthesis Piperidines are key components in the design of drugs and are present in more than twenty classes of pharmaceuticals. They often constitute a core building block in complex medicinal compounds. β-Keto esters, which could be related to your compound, are important synthons in synthetic chemistry and represent key intermediates in the synthesis of complex molecules.

• Preparation of t-Butyl Nα-Protected Amino Acid Esters A method for the preparation of t-butyl esters of Nα-protected amino acid is described that proceeds from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. The method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

• Transesterification of β-keto esters The ability to selectively transesterify β-keto esters is a useful transformation in organic synthesis. This process has led to the development of a variety of different approaches for the synthesis of compounds of pharmaceutical importance, as well as for biodiesel production.

• Preparation of t-Butyl Nα-Protected Amino Acid Esters A method for the preparation of t-butyl esters of Nα-protected amino acid is described that proceeds from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. The method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

• Transesterification of β-keto esters The ability to selectively transesterify β-keto esters is a useful transformation in organic synthesis. The increasing interest in transesterification for the synthesis of compounds of pharmaceutical importance, as well as for biodiesel production, has led to the development of a variety of different approaches.